Cas no 1099632-00-4 (5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid)
1099632-00-4 structure
Product Name:5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid
CAS No:1099632-00-4
MF:C12H9ClO2S
MW:252.716661214828
MDL:MFCD11650590
CID:1037832
PubChem ID:43363535
Update Time:2025-04-20
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid
- CS-0211541
- DTXSID30655921
- MFCD11650590
- BS-25521
- 5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylicacid
- ZTB63200
- 1099632-00-4
- AKOS009385741
- DB-358597
-
- MDL: MFCD11650590
- Inchi: 1S/C12H9ClO2S/c1-7-6-8(13)2-3-9(7)10-4-5-11(16-10)12(14)15/h2-6H,1H3,(H,14,15)
- InChI Key: NNZJHHRVOBRJED-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C2=CC=C(C(=O)O)S2)=C(C)C=1
Computed Properties
- Exact Mass: 252.0011784g/mol
- Monoisotopic Mass: 252.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 65.5Ų
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130531-1g |
5-(4-chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 95% | 1g |
$311 | 2021-08-05 | |
| Chemenu | CM130531-1g |
5-(4-chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 95% | 1g |
$311 | 2023-02-19 | |
| abcr | AB311020-100 mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid; 95% |
1099632-00-4 | 100 mg |
€169.50 | 2023-07-19 | ||
| abcr | AB311020-250 mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid; 95% |
1099632-00-4 | 250 mg |
€297.00 | 2023-07-19 | ||
| Alichem | A169003881-1g |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 95% | 1g |
$400.00 | 2023-09-04 | |
| TRC | C587415-10mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | C587415-25mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 25mg |
$75.00 | 2023-05-18 | ||
| TRC | C587415-50mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 50mg |
$87.00 | 2023-05-18 | ||
| TRC | C587415-100mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid |
1099632-00-4 | 100mg |
$98.00 | 2023-05-18 | ||
| abcr | AB311020-100mg |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid, 95%; . |
1099632-00-4 | 95% | 100mg |
€169.50 | 2025-02-17 |
5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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